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These application notes provide a comprehensive overview of the role and application of
Lactic Acid Bacteria (LAB) in the fermentation of various food products. Detailed protocols for
the isolation, cultivation, and analysis of LAB and their metabolic products are included to
facilitate research and development in this field.

Introduction to Lactic Acid Bacteria in Food
Fermentation

Lactic acid bacteria are a group of Gram-positive, non-spore-forming, cocci or rods, which
produce lactic acid as the major end-product of carbohydrate fermentation.[1] They play a
crucial role in the production of a wide variety of fermented foods, including dairy, vegetable,
meat, and cereal products.[2][3] The primary functions of LAB in food fermentation include:

e Preservation: The production of organic acids, primarily lactic acid, lowers the pH of the
food matrix, inhibiting the growth of spoilage and pathogenic microorganisms.[4][5]
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» Flavor and Aroma Development: LAB contribute to the characteristic flavor and aroma of
fermented foods through the production of various metabolites, including lactic acid, acetic
acid, ethanol, diacetyl, and acetaldehyde.[2][4]

o Texture Modification: Some LAB strains produce exopolysaccharides (EPS) that act as
natural texturizers, improving the viscosity and mouthfeel of fermented products like yogurt
and sourdough bread.[6]

o Nutritional Enhancement: Fermentation by LAB can increase the bioavailability of nutrients
and produce bioactive compounds.[4]

Applications in Different Food Matrices
Dairy Products

LAB are essential as starter cultures for a vast array of fermented dairy products.[3] In yogurt
production, Streptococcus thermophilus and Lactobacillus delbrueckii subsp. bulgaricus are
commonly used to ferment lactose into lactic acid, leading to the characteristic tangy flavor
and thick texture.[7] The fermentation process typically involves heating milk to denature
proteins, cooling it to an optimal incubation temperature for the starter cultures, and allowing
fermentation to proceed until a target pH is reached.[8]

Vegetable Products

The fermentation of vegetables, such as in the production of sauerkraut and kimchi, relies on
naturally present or added LAB to convert sugars into lactic acid, which acts as a preservative
and contributes to the final flavor profile.[9] The process typically involves adding salt to draw
out water and create a brine, which provides an anaerobic environment favorable for LAB
growth.[1]

Meat Products

In the production of fermented sausages like salami, LAB are used as starter cultures to lower
the pH, which aids in preservation and contributes to the characteristic tangy flavor.[10] The
fermentation process, combined with drying, results in a shelf-stable product with a unique
sensory profile.[11]
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Cereal Products

Lactic acid fermentation is integral to the production of sourdough bread, where LAB, often in
symbiosis with yeasts, contribute to leavening, flavor development, and improved shelf life.[6]
The organic acids produced by LAB also help to inhibit mold growth.

Quantitative Data on LAB Fermentation

The following tables summarize key quantitative parameters affected by LAB fermentation in
various food products.

Table 1: pH and Titratable Acidity Changes in Yogurt Fermentation

Titratable Acidity

. . . ) ) pH (Yogurt with
Fermentation Time  pH (Yogurt with B. (% Lactic Acid,

standard starters)

(hours) longum)[12] Yogurt with B. [13]
longum)[12]

0 ~6.7 0.10 ~6.6

4 ~6.0

8 442 -4.54 0.65-0.76 ~4.6

Table 2: Organic Acid Production in Sauerkraut Fermentation

Total Acidity (% Lactic

Fermentation Day _ pH[14]
Acid)[14]

0 0 6.9

8 ~1.5 ~4.5

15 1.98 - 2.22 ~4.0

90 1.98-2.22 ~4.0

Table 3: Volatile Compounds in Fermented Sausages

© 2026 BenchChem. All rights reserved. 3/13 Tech Support


https://www.benchchem.com/product/b7770667/docs?utm_src=pdf-body#application-notes-and-protocols-lactic-acid-bacteria-in-food-fermentation
https://pubmed.ncbi.nlm.nih.gov/24499068/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10420863/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10420863/
https://www.researchgate.net/figure/a-pH-profile-of-yogurt-during-fermentation-a-b-absorbance-profiles-at-1050-nm_fig3_348066098
https://www.researchgate.net/publication/279442690_Preparation_of_Spiced_Sauerkraut_by_Using_Lactic_Acid_Bacteria_and_By_Natural_Fermentation
https://www.researchgate.net/publication/279442690_Preparation_of_Spiced_Sauerkraut_by_Using_Lactic_Acid_Bacteria_and_By_Natural_Fermentation
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7770667?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Compound Class Examples Contribution to Flavor

Hexanal, Pentanal, 2-Methyl-
Aldehydes Grassy, green, malty odors[15]
butanal, 3-Methyl-butanal

Ketones 2-Nonanone, Acetoin Fatty aroma, buttery notes[15]

Ethyl butanoate, Ethyl 2- )
Esters Fruity, buttery notes[16]
methylbutanoate

Alcohols Ethanol, 2-Butanol Pungent, alcoholic notes

Organic Acids Acetic acid Vinegar-like aroma[15]

Experimental Protocols
Isolation of Lactic Acid Bacteria from Fermented Foods

This protocol describes a general method for the isolation of LAB from various fermented food
samples.

Materials:

Fermented food sample (e.g., yogurt, sauerkraut, fermented sausage)

Sterile 0.85% saline solution

De Man, Rogosa, and Sharpe (MRS) agar plates

Sterile stomacher bags or blender

Incubator (30-37°C)

Anaerobic jar with gas pack system (optional, for strict anaerobes)
Procedure:

e Homogenize 10 g of the food sample in 90 mL of sterile saline solution using a stomacher or
blender for 2 minutes.[17]
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o Perform serial ten-fold dilutions of the homogenate in sterile saline solution (10-2to 10~7).
[18]

e Spread-plate 0.1 mL of appropriate dilutions onto MRS agar plates.[18]

e Incubate the plates at 30°C or 37°C for 48-72 hours under anaerobic or microaerophilic
conditions.[17][18]

o Select distinct colonies and purify by re-streaking onto fresh MRS agar plates.

o Perform Gram staining and catalase test on purified isolates. LAB are Gram-positive and
typically catalase-negative.

Culturing Lactic Acid Bacteria for Inoculation

This protocol outlines the preparation of a LAB starter culture for inoculating a food
fermentation.

Materials:

Purified LAB isolate

MRS broth

Sterile culture tubes or flasks

Incubator (at the optimal growth temperature for the strain)
Procedure:
 Inoculate a single colony of the purified LAB isolate into 5-10 mL of sterile MRS broth.

 Incubate at the optimal growth temperature (e.g., 37°C for many lactobacilli) for 18-24 hours,
or until turbidity indicates sufficient growth.

» For larger scale inoculation, use this initial culture to inoculate a larger volume of MRS broth
(e.g., a 1-5% v/v inoculation).
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 Incubate the larger culture until it reaches the late logarithmic phase of growth, which can be
determined by measuring optical density (e.g., ODsoo).

e The culture is now ready to be used as a starter for food fermentation. The inoculation
volume will depend on the specific application.

Monitoring pH and Titratable Acidity (TTA)

This protocol describes the methods for monitoring the progress of fermentation by measuring
changes in acidity.

Materials:

e pH meter with a suitable electrode

e Burette

e 0.1 N NaOH solution

o Phenolphthalein indicator

» Beakers

 Stir plate and stir bar

e Distilled water

Procedure for pH Measurement:

o Calibrate the pH meter using standard buffer solutions (pH 4.0 and 7.0).

o Take a representative sample of the fermenting food. For solid or semi-solid samples, you
may need to create a slurry by mixing a known weight of the sample with a known volume of
distilled water (e.g., 10 g sample in 90 mL water).

e Immerse the pH electrode in the sample and record the stable reading.[19]

Procedure for Titratable Acidity (TTA) Measurement:
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e Weigh 10 g of the homogenized sample into a beaker.[20]
e Add 90 mL of distilled water and mix thoroughly.
e Add 2-3 drops of phenolphthalein indicator.

« Titrate the sample with 0.1 N NaOH solution while stirring continuously until a faint pink color
persists for about 30 seconds.[20]

e Record the volume of NaOH used.

o Calculate the TTA, typically expressed as percent lactic acid, using the following formula: %
Lactic Acid = (mL of NaOH x Normality of NaOH x 90.08) / (g of sample x 10)

Analysis of Organic Acids by HPLC

This protocol provides a general method for the quantification of organic acids in fermented
products.

Sample Preparation (for Dairy Products):

Mix 0.125 g of the sample with 125 pL of distilled water in a centrifuge tube.[21]

Add 0.5 mL of acetonitrile to precipitate proteins.[21]

Shake for 1 minute and then centrifuge at 13,000 rpm for 2 minutes.[21]

Filter the supernatant through a 0.45 um syringe filter before injection.[21]

HPLC Conditions (Example for Dairy):

Column: Agilent Hi-Plex H (7.7 x 300 mm, 8 um)[21]

Mobile Phase: 0.009 M H2S0a4[21]

Flow Rate: 0.7 mL/min[21]

Column Temperature: 65°C[21]
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e Detector: UV at 210 nm or 220 nm[21]

e Injection Volume: 10 pL[21]

Analysis of Volatile Compounds by GC-MS

This protocol outlines a general method for the analysis of volatile flavor compounds.
Sample Preparation (Liquid-Liquid Extraction):

o For liquid samples, take a known volume (e.g., 1 mL). For solid samples, a headspace or
SPME (Solid Phase Microextraction) method may be more appropriate.

e Add an internal standard if quantitative analysis is required.

o Extract the volatile compounds with a suitable solvent (e.g., dichloromethane or ethyl
acetate).

» Concentrate the extract to a small volume under a gentle stream of nitrogen.

GC-MS Conditions (General):

Column: A non-polar or mid-polar capillary column (e.g., DB-5ms, HP-5ms).
* Injector Temperature: 250°C

o Oven Temperature Program: Start at a low temperature (e.g., 40°C), hold for a few minutes,
then ramp up to a high temperature (e.g., 250-280°C).

o Carrier Gas: Helium at a constant flow rate.
e Mass Spectrometer: Scan range of m/z 35-350.
 lonization Mode: Electron Impact (El) at 70 eV.

Signaling Pathways and Metabolic Workflows
Glycolysis and Lactate/Acetate Production
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Lactic acid bacteria primarily utilize the glycolytic pathway (Embden-Meyerhof-Parnas
pathway) to metabolize hexose sugars like glucose into pyruvate.[5] Depending on the species
and the presence of specific enzymes, pyruvate is then converted to different end products.

+ Homofermentative LAB: Convert pyruvate almost exclusively to lactic acid.[2]

» Heterofermentative LAB: Produce lactic acid, ethanol/acetic acid, and carbon dioxide.[4]

Glucose

l

Glucose-6-P

;

Fructose-6-P

;

Fructose-1,6-BP

l

Glyceraldehyde-3-P

Homofermentative Heterofermentative
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Figure 1. Simplified metabolic pathway of glucose fermentation by LAB.

Experimental Workflow for LAB Application in Food
Fermentation

The following diagram illustrates a typical workflow for selecting, characterizing, and applying
LAB as starter cultures in food fermentation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b7770667/docs#application-notes-and-protocols-
lactic-acid-bacteria-in-food-fermentation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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